Cas no 1023511-50-3 (Methyl 3-(((2,4-dichlorophenyl)sulfonyl)amino)thiophene-2-carboxylate)

• Product Name: Methyl 3-(((2,4-dichlorophenyl)sulfonyl)amino)thiophene-2-carboxylate
• CAS No: 1023511-50-3
• MF: C₁₂H₉Cl₂NO₄S₂
• MW: 366.24015879631
• MDL: MFCD00170085
• CID: 5024650
• Update Time: 2026-02-28

Methyl 3-(((2,4-dichlorophenyl)sulfonyl)amino)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2,4-dichlorobenzenesulfonamido)thiophene-2-carboxylate
• METHYL 3-(((2,4-DICHLOROPHENYL)SULFONYL)AMINO)THIOPHENE-2-CARBOXYLATE
• Methyl 3-(((2,4-dichlorophenyl)sulfonyl)amino)thiophene-2-carboxylate

• MDL： MFCD00170085
• Inchi： 1S/C12H9Cl2NO4S2/c1-19-12(16)11-9(4-5-20-11)15-21(17,18)10-3-2-7(13)6-8(10)14/h2-6,15H,1H3
• InChI Key： OUDIAANQRFWZOO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(NC1C=CSC=1C(=O)OC)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 482
• XLogP3: 4.1
• Topological Polar Surface Area: 109

Additional information on Methyl 3-(((2,4-dichlorophenyl)sulfonyl)amino)thiophene-2-carboxylate

Methyl 3-(((2,4-dichlorophenyl)sulfonyl)amino)thiophene-2-carboxylate: A Promising Compound for Targeted Therapeutic Applications

Methyl 3-(((2,4-dichlorophenyl)sulfonyl)amino)thiophene-2-carboxylate (CAS No. 1023511-50-3) represents a novel class of thiophene-based derivatives with potential applications in biomedical research and drug development. This compound features a thiophene-2-carboxylate core functionalized with a sulfonylaminophenyl group, which confers unique electronic properties and bioactivity. Recent studies highlight its role in modulating signal transduction pathways and inflammatory responses, positioning it as a candidate for targeted therapeutic interventions.

The chemical structure of Methyl 3-(((2,4-dichlorophenyl)sulfonyl)amino)thiophene-2-carboxylate incorporates a thiophene ring (five-membered aromatic heterocycle) conjugated to a carboxylate group and a sulfonylaminophenyl moiety. The 2,4-dichlorophenyl substituent introduces electronic effects that enhance the compound's receptor binding affinity and metabolic stability. This structural design allows for selective interaction with G-protein-coupled receptors (GPCRs) and protein kinase targets, making it a valuable tool for drug discovery and mechanistic studies.

Recent biochemical research (2023) has demonstrated the antioxidant and anti-inflammatory properties of Methyl 3-(((2,4-dichlorophenyl)sullyl)amino)thiophene-2-carboxylate. In vitro experiments revealed its ability to inhibit NF-κB activation and TNF-α secretion, suggesting potential applications in chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders. These findings align with the growing emphasis on targeted therapies that minimize systemic side effects while maximizing pharmacological efficacy.

The synthetic pathway of Methyl 3-(((2,4-dichlorophenyl)sulfonyl)amino)thiophene-2-carboxylate involves sulfonamide coupling reactions and thiol-alkylation strategies, which are critical for drug molecule design. Optimizing these reactions requires precise control of reaction conditions and catalyst selection to ensure high yield and purity. This synthetic approach is compatible with green chemistry principles, reducing environmental impact while maintaining compound integrity.

In vivo studies have further validated the therapeutic potential of Methyl 3-(((2,4-dichlorophenyl)sulfonyl)amino)thiophene-2-carboxylate. Animal models of inflammatory bowel disease (IBD) showed significant reduction in colonic inflammation and improved tissue recovery when treated with this compound. These results suggest its utility in immunomodulatory therapies and anti-inflammatory applications, particularly in conditions where conventional treatments lack efficacy.

Pharmacokinetic profiling of Methyl 3-(((2,4-dichlorophenyl)sulfonyl)amino)thiophene-2-carboxylate indicates favorable absorption and metabolic stability in preclinical models. The compound exhibits low hepatic metabolism and high plasma retention, which are advantageous for prolonged therapeutic effects. These characteristics make it a promising candidate for oral administration in chronic disease management.

Recent advancements in computational modeling have enabled the prediction of binding interactions between Methyl 3-(((2,4-dichlorophenyl)sulfonyl)amino)thiophene-2-carboxylate and protein targets. Molecular docking studies suggest strong affinity for phosphodiesterase-4 (PDE4) and cyclooxygenase-2 (COX-2), enzymes implicated in inflammatory processes. These findings provide a structural basis for its anti-inflammatory activity and guide structure-activity relationship (SAR) studies.

Safety assessments of Methyl 3-(((2,4-dichlorophenyl)sulfonyl)amino)thiophene-2-carboxylate have shown low toxicity in in vitro assays, with no significant cytotoxic effects observed at therapeutic concentrations. This profile is critical for clinical translation, as it reduces the risk of adverse drug reactions and organ toxicity. Further long-term toxicity studies are recommended to confirm its safety in vivo.

The therapeutic versatility of Methyl 3-(((2,4-dichlorophenyl)sulfonyl)amino)thiophene-2-carboxylate extends to neurological applications. Preliminary studies suggest its ability to modulate neurotransmitter release and reduce neuronal inflammation, making it a potential candidate for neurodegenerative diseases such as Alzheimer’s and Parkinson’s. These findings underscore the broad applicability of this compound in multidisciplinary biomedical research.

In conclusion, Methyl 3-(((2,4-dichlorophenyl)sulfonyl)amino)thiophene-2-carboxylate (CAS No. 1023511-50-3) represents a significant advancement in targeted drug development. Its unique structural features, bioactive properties, and favorable pharmacokinetics position it as a promising candidate for inflammatory and neurodegenerative disorders. Continued research and clinical evaluation will further elucidate its potential in modern therapeutic strategies.